Cas no 2227839-60-1 ((2S)-2-amino-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: (2S)-2-amino-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2227839-60-1
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5810583
• PubChem ID: 165975521
• Update Time: 2025-06-03

(2S)-2-amino-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• (2S)-2-amino-2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
• EN300-1741195
• 2227839-60-1

• Inchi： 1S/C10H19N3O/c1-6(2)13-8(4)10(7(3)12-13)9(11)5-14/h6,9,14H,5,11H2,1-4H3/t9-/m1/s1
• InChI Key： XKRWREZFLDUUJR-SECBINFHSA-N
• SMILES： OC[C@H](C1C(C)=NN(C(C)C)C=1C)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.1Ų

Additional information on (2S)-2-amino-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol

Research Brief on (2S)-2-amino-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS: 2227839-60-1)

The compound (2S)-2-amino-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS: 2227839-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its pyrazole core, is being investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, emphasizing its enantioselective preparation. The researchers employed asymmetric hydrogenation techniques to achieve high optical purity, which is critical for its pharmacological activity. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further development.

In terms of biological activity, preliminary in vitro assays have demonstrated that (2S)-2-amino-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol exhibits moderate inhibitory effects on specific kinase pathways implicated in inflammatory diseases. These findings were corroborated by molecular docking studies, which suggested strong binding affinity to the ATP-binding sites of certain kinases. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic profile.

Another area of interest is the compound's potential as a building block for more complex molecules. Its unique stereochemistry and functional groups make it a versatile intermediate in the synthesis of bioactive compounds. Recent patents have disclosed its use in the development of prodrugs and targeted delivery systems, particularly for oncology applications.

Despite these promising developments, challenges remain. The scalability of its synthesis and the need for more comprehensive toxicological studies are critical hurdles that must be addressed. Researchers are also exploring derivatization strategies to enhance its bioavailability and reduce off-target effects.

In conclusion, (2S)-2-amino-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted potential underscores the importance of continued research to unlock its full therapeutic value. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.